Methyl 2-[(2,2-difluoroethyl)amino]acetate

• IUPAC Name: methyl 2-(2,2-difluoroethylamino)acetate
• InChI: InChI=1S/C5H9F2NO2/c1-10-5(9)3-8-2-4(6)7/h4,8H,2-3H2,1H3
• InChI Key: PJCUBQGBOMXOKY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CNCC(F)F
• Molecular Formula: C5H9F2NO2
• Molecular Weight: 153.13 g/mol
• CAS No.: 1184146-03-9

Description

Methyl 2-[(2,2-difluoroethyl)amino]acetate is a useful research compound. Its molecular formula is C5H9F2NO2 and its molecular weight is 153.13 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis and Structural Analysis

Methyl 2-[(2,2-difluoroethyl)amino]acetate and its derivatives have been extensively studied for their synthesis and structural properties. For instance, the synthesis of methyl 4-amino-2,3,3-trisubstituted-1,1-dioxo-2,3-dihydro-1H-1λ6-isothiazole-5-carboxylates, involving reactions with methyl 2-(chlorosulfonyl)acetate, shows the versatility of this compound in creating complex structures (Dobrydnev et al., 2018). Furthermore, studies on barriers to rotation adjacent to double bonds in compounds like methyl acetate have contributed to understanding the molecular dynamics and electronic interactions in similar compounds (Wiberg & Laidig, 1987).

2. Reagent and Intermediate in Organic Synthesis

This compound acts as an efficient source of difluorocarbene, as shown in studies where methyl 2,2-difluoro-2-(fluorosulfonyl)acetate exhibits comparable reactivity to other difluorocarbene reagents (Eusterwiemann et al., 2012). Additionally, the synthesis of 5,5-disubstituted and spiranic methyl 4-amino-2,2-dioxo-2,5-dihydro-1,2λ6-oxathiole-3-carboxylates showcases its application in creating novel organic compounds (Dobrydnev et al., 2018).

3. Pharmaceutical and Biochemical Research

In the context of pharmaceutical and biochemical research, derivatives of this compound have been explored for their potential applications. For example, the synthesis and reactions of thiosemicarbazides, triazoles, and Schiff bases derived from similar compounds have demonstrated significant antihypertensive α-blocking activity (Abdel-Wahab et al., 2008). This highlights the potential therapeutic applications of these derivatives.

4. Chemical Analysis and Methodology

This compound and related compounds have also been crucial in developing analytical methods, such as in amino acid analysis. The use of specific solvents in these analyses demonstrates the compound's role in facilitating more accurate and efficient analytical techniques (Moore, 1968).